9-Nitrosancycline Monosulfate
9-Nitrosancycline Monosulfate
Brand Name:
Vulcanchem
CAS No.:
2791-13-1
VCID:
VC0133251
InChI:
InChI=1S/C21H21N3O9.H2O4S/c1-23(2)14-9-6-8-5-7-3-4-10(24(32)33)15(25)11(7)16(26)12(8)18(28)21(9,31)19(29)13(17(14)27)20(22)30;1-5(2,3)4/h3-4,8-9,14,25-26,29,31H,5-6H2,1-2H3,(H2,22,30);(H2,1,2,3,4)/t8-,9-,14-,21-;/m0./s1
SMILES:
CN(C)C1C2CC3CC4=C(C(=C(C=C4)[N+](=O)[O-])O)C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O.OS(=O)(=O)O
Molecular Formula:
C21H23N3O13S
Molecular Weight:
557.483
9-Nitrosancycline Monosulfate
CAS No.: 2791-13-1
Reference Standards
VCID: VC0133251
Molecular Formula: C21H23N3O13S
Molecular Weight: 557.483
| CAS No. | 2791-13-1 |
|---|---|
| Product Name | 9-Nitrosancycline Monosulfate |
| Molecular Formula | C21H23N3O13S |
| Molecular Weight | 557.483 |
| IUPAC Name | (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-9-nitro-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;sulfuric acid |
| Standard InChI | InChI=1S/C21H21N3O9.H2O4S/c1-23(2)14-9-6-8-5-7-3-4-10(24(32)33)15(25)11(7)16(26)12(8)18(28)21(9,31)19(29)13(17(14)27)20(22)30;1-5(2,3)4/h3-4,8-9,14,25-26,29,31H,5-6H2,1-2H3,(H2,22,30);(H2,1,2,3,4)/t8-,9-,14-,21-;/m0./s1 |
| Standard InChIKey | XIFWRSGBCQVNRD-JYXIAGFZSA-N |
| SMILES | CN(C)C1C2CC3CC4=C(C(=C(C=C4)[N+](=O)[O-])O)C(=C3C(=O)C2(C(=C(C1=O)C(=O)N)O)O)O.OS(=O)(=O)O |
| Synonyms | 9-Nitro-6-demethyl-6-deoxytetracycline Sulfate; [4S-(4α,4aα,5aα,12aα)]-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-9-nitro-1,11-dioxo-2-naphthacenecarboxamide Sulfate; |
| PubChem Compound | 71751113 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume